![molecular formula C16H17ClN2O2S2 B252348 N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)propyl]thiophene-2-carboxamide](/img/structure/B252348.png)
N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)propyl]thiophene-2-carboxamide
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Overview
Description
N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)propyl]thiophene-2-carboxamide, also known as CP-690,550, is a small molecule inhibitor that is used in scientific research. This compound is a potent inhibitor of Janus kinase (JAK) enzymes, which play an important role in signaling pathways that regulate immune function and inflammation.
Mechanism of Action
The mechanism of action of N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)propyl]thiophene-2-carboxamide involves the inhibition of JAK enzymes. JAK enzymes are involved in the signaling pathways that regulate cytokine production and immune cell differentiation. By inhibiting JAK activity, this compound can block the production of cytokines and prevent immune cell differentiation, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include a reduction in cytokine production and immune cell differentiation. This compound has been shown to be effective in reducing inflammation in animal models of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. However, the long-term effects of JAK inhibition on immune function and inflammation are still being studied.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)propyl]thiophene-2-carboxamide in lab experiments is its potency as a JAK inhibitor. This compound has been shown to be effective at inhibiting JAK activity at low concentrations. However, one of the limitations of using this compound is its specificity for JAK enzymes. This compound may also inhibit other kinases that are involved in immune function and inflammation, leading to off-target effects.
Future Directions
There are several future directions for research involving N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)propyl]thiophene-2-carboxamide. One area of research is the development of more specific JAK inhibitors that can target specific JAK isoforms. Another area of research is the study of the long-term effects of JAK inhibition on immune function and inflammation. Additionally, this compound may have potential as a therapeutic agent for autoimmune diseases, and further research is needed to explore this possibility.
Synthesis Methods
The synthesis of N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)propyl]thiophene-2-carboxamide involves several steps, including the reaction of 4-chlorobenzenethiol with acetic anhydride to form 4-acetamidophenyl sulfide. This compound is then reacted with 3-bromopropionyl chloride to form 3-[(4-acetamidophenyl)sulfanyl]propionyl chloride. The final step involves the reaction of this compound with thiophene-2-carboxamide to form this compound.
Scientific Research Applications
N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)propyl]thiophene-2-carboxamide is primarily used in scientific research to study the role of JAK enzymes in immune function and inflammation. This compound has been shown to inhibit the activity of JAK enzymes, which are involved in the signaling pathways that regulate cytokine production and immune cell differentiation. By inhibiting JAK activity, this compound can be used to study the effects of JAK inhibition on immune function and inflammation.
Properties
Molecular Formula |
C16H17ClN2O2S2 |
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Molecular Weight |
368.9 g/mol |
IUPAC Name |
N-[3-[[2-(4-chlorophenyl)sulfanylacetyl]amino]propyl]thiophene-2-carboxamide |
InChI |
InChI=1S/C16H17ClN2O2S2/c17-12-4-6-13(7-5-12)23-11-15(20)18-8-2-9-19-16(21)14-3-1-10-22-14/h1,3-7,10H,2,8-9,11H2,(H,18,20)(H,19,21) |
InChI Key |
NQAKZCKHAZAYCT-UHFFFAOYSA-N |
SMILES |
C1=CSC(=C1)C(=O)NCCCNC(=O)CSC2=CC=C(C=C2)Cl |
Canonical SMILES |
C1=CSC(=C1)C(=O)NCCCNC(=O)CSC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
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